Cas no 944390-08-3 (2-Acetamido-5-chloroisonicotinic acid)

• Product Name: 2-Acetamido-5-chloroisonicotinic acid
• CAS No: 944390-08-3
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• MDL: MFCD17015849
• CID: 1024736
• PubChem ID: 53217462
• Update Time: 2025-06-15

2-Acetamido-5-chloroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-5-chloroisonicotinic acid
• 2-Acetamido-5-chloroisonicotinicacid
• BS-29863
• 944390-08-3
• CS-0083354
• 2-acetamido-5-chloropyridine-4-carboxylic acid
• AKOS015837735
• A859426
• MFCD17015849
• DTXSID40682501
• SCHEMBL5318470
• DB-364524
• 5-CHLORO-2-ACETAMIDOPYRIDINE-4-CARBOXYLIC ACID

• MDL： MFCD17015849
• Inchi： 1S/C8H7ClN2O3/c1-4(12)11-7-2-5(8(13)14)6(9)3-10-7/h2-3H,1H3,(H,13,14)(H,10,11,12)
• InChI Key： ORAHTDAWLWQGPL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 214.0145198g/mol
• Monoisotopic Mass: 214.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Acetamido-5-chloroisonicotinic acid

Introduction to 2-Acetamido-5-chloroisonicotinic acid (CAS No. 944390-08-3)

2-Acetamido-5-chloroisonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 944390-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone modified with an acetamide group at the 2-position and a chlorine substituent at the 5-position. The unique structural features of 2-Acetamido-5-chloroisonicotinic acid make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of 2-Acetamido-5-chloroisonicotinic acid lies in its potential applications across multiple domains of chemical biology and medicinal chemistry. Its structural motif, which includes both polar and non-polar functional groups, allows for diverse interactions with biological targets. This property has been exploited in recent years to develop inhibitors and modulators for enzymes and receptors involved in critical metabolic pathways. For instance, derivatives of isonicotinic acid have been extensively studied for their antimicrobial and anti-inflammatory properties, making 2-Acetamido-5-chloroisonicotinic acid a promising candidate for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Acetamido-5-chloroisonicotinic acid, facilitating its incorporation into more complex molecular architectures. Researchers have employed various strategies, including multi-step organic synthesis and catalytic processes, to optimize yields and purity. These developments have not only enhanced the accessibility of the compound but also opened new avenues for its utilization in drug discovery programs. The ability to modify specific positions on the isonicotinic acid core allows chemists to fine-tune the pharmacological properties of derived compounds, making them more effective against specific disease targets.

In the realm of medicinal chemistry, 2-Acetamido-5-chloroisonicotinic acid has been investigated for its potential role in modulating enzyme activity relevant to neurological disorders. The acetamide group at the 2-position contributes to hydrogen bonding capabilities, which can be leveraged to enhance binding affinity to protein targets. Additionally, the chlorine substituent at the 5-position introduces electrophilic characteristics, enabling further derivatization through nucleophilic substitution reactions. Such structural versatility has led to the synthesis of novel compounds with improved pharmacokinetic profiles and reduced toxicity.

The compound's relevance extends to agrochemical applications as well. In recent studies, derivatives of isonicotinic acid have been explored for their herbicidal and fungicidal properties. The presence of both polar and halogenated functional groups in 2-Acetamido-5-chloroisonicotinic acid makes it a suitable precursor for developing environmentally friendly crop protection agents. By modifying its structure, researchers aim to create compounds that are highly effective against pests while minimizing ecological impact.

From a computational chemistry perspective, 2-Acetamido-5-chloroisonicotinic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how modifications at specific positions can influence binding affinity and selectivity. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the behavior of this compound in complex biological systems. Such simulations are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis and characterization of 2-Acetamido-5-chloroisonicotinic acid have also contributed to advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and energy consumption. For example, catalytic methods using transition metals have been explored to improve reaction efficiency without compromising yield or purity. These environmentally conscious approaches align with global initiatives to promote sustainable chemical manufacturing practices.

Future research directions involving 2-Acetamido-5-chloroisonicotinic acid may focus on expanding its applications in therapeutic areas such as oncology and immunology. The unique structural features of this compound make it an attractive scaffold for designing targeted therapies that interact with specific cancer-related proteins or immune system components. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced therapeutic potential.

In conclusion, 2-Acetamido-5-chloroisonicotinic acid (CAS No. 944390-08-3) represents a versatile building block with significant implications in pharmaceutical research and beyond. Its structural attributes enable diverse modifications, making it a valuable tool for developing innovative therapeutics across various medical disciplines. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow, further solidifying its role as a cornerstone in modern chemical biology.